Cas no 30571-71-2 (Decane, 3-bromo-)

• Product Name: Decane, 3-bromo-
• CAS No: 30571-71-2
• MF: C₁₀H₂₁Br
• MW: 221.17774271965
• CID: 297877
• PubChem ID: 545622
• Update Time: 2025-04-19

Decane, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• Decane, 3-bromo-
• 3-BROMODECANE
• 3-Brom-decan
• 3-Brom-n-decan
• 3-bromo-decane
• Decane,3-bromo
• AKOS012781214
• 30571-71-2
• UIQSKDDBPQFMSO-UHFFFAOYSA-N
• SCHEMBL8955781
• DTXSID80337942
• 3-Bromodecane #

• Inchi： 1S/C10H21Br/c1-3-5-6-7-8-9-10(11)4-2/h10H,3-9H2,1-2H3
• InChI Key： UIQSKDDBPQFMSO-UHFFFAOYSA-N
• SMILES： BrC(CC)CCCCCCC

Computed Properties

• Exact Mass: 220.08300
• Monoisotopic Mass: 220.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0516 (estimate)
• Boiling Point: 232.16°C (estimate)
• Flash Point: 70.6°C
• Refractive Index: 1.4462 (estimate)
• PSA: 0.00000
• LogP: 4.52040